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Compound of Interest

Methyl 5-bromo-5-
Compound Name:
phenylpentanoate

Cat. No.: B6335418

Introduction

Methyl 5-bromo-5-phenylpentanoate is a halogenated ester derivative of valeric acid. As a
functionalized phenylpentanoate, it holds potential as an intermediate in organic synthesis,
particularly in the development of novel pharmaceutical compounds. A thorough understanding
of its physical properties is fundamental for its application in laboratory and industrial settings,
including reaction optimization, purification, formulation, and preliminary safety assessments.

This document provides a summary of the currently available physicochemical data for Methyl
5-bromo-5-phenylpentanoate. It is important to note that experimentally determined data for
this specific compound is limited in publicly accessible literature. The majority of the available
information is based on computational predictions. This guide also outlines general
experimental workflows for the determination of key physical properties, providing a framework
for researchers handling this or structurally similar compounds.

Available Physicochemical Data

The data presented in this section is compiled from computational models and chemical
databases. These values should be considered as estimates and require experimental

verification.
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Property Value Source

Molecular Formula C12H15BrO2 Computational

Molecular Weight 271.15 g/mol Computational
Not available (predicted to be

Appearance o ] ]
a liquid or low-melting solid)

Melting Point Not available

- ) 329.6 + 25.0 °C (at 760 _

Boiling Point Predicted
mmHg)

Density 1.334 + 0.06 g/cm?3 Predicted

Solubility Not available

Refractive Index 1.543 Predicted

Conceptual Experimental Workflow for

Physicochemical Characterization

The following diagram outlines a standard workflow for the experimental determination of the

key physical properties of a novel chemical entity like Methyl 5-bromo-5-phenylpentanoate.
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Sample Preparation & Purity Analysis

Synthesis of
Methyl 5-bromo-5-phenylpentanoate

.

Purification
(e.g., Chromatography, Distillation)

:

Purity Assessment
(NMR, HPLC, GC-MS)

Detérmination of Physical Properties

Y A\ A\ v
Melting Point Determination Boiling Point Determination Density Measurement Solubility Profiling
(DSC or Melting Point Apparatus) (Distillation under reduced pressure) (Pycnometer or Densitometer) (in various organic solvents and aqueous buffers)

Data Analysis & Reportin;
A\ Y P A\ 8

Data Compilation
& Statistical Analysis

:

Technical Data Sheet
Generation
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Physical Properties Drug Development Considerations

Process Chemistry
(e.g., reaction conditions, purification)

Y

Density

Bioavailability (ADME)

Molecular Weight - ) )
Methyl 5-bromo-5-phenylpentancate (related to solubility and dissolution)
(or derivative) /
Solubility ———p Formulation Development
(e.g., choice of excipients, dosage form)
—

Melting Point |— | Chemical Stability
(solid-state properties)
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« To cite this document: BenchChem. [Technical Guide: Physicochemical Characterization of
Methyl 5-bromo-5-phenylpentanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6335418#what-are-the-physical-properties-of-methyl-
5-bromo-5-phenylpentanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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